Cas no 2228677-74-3 (2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine
• CAS No: 2228677-74-3
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5963647
• PubChem ID: 165734601
• Update Time: 2025-10-28

2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine
• 2-{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclobutyl}ethan-1-amine
• EN300-1727857
• 2228677-74-3

• Inchi： 1S/C10H18N4/c11-6-4-10(2-1-3-10)5-7-14-9-12-8-13-14/h8-9H,1-7,11H2
• InChI Key： BQSNWEYUDGTFME-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCC1(CCN)CCC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine (CAS No. 2228677-74-3): Properties, Applications, and Research Insights

The compound 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine (CAS No. 2228677-74-3) is a structurally unique molecule featuring a cyclobutyl core linked to a 1,2,4-triazole moiety and an ethylamine side chain. This configuration endows it with versatile chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the 1H-1,2,4-triazole ring is particularly noteworthy, as this heterocycle is known for its bioactivity and stability, often exploited in drug design.

Recent trends in scientific literature highlight a growing focus on triazole-containing compounds due to their potential in addressing antimicrobial resistance (AMR), a global health crisis. Researchers are actively exploring derivatives like 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine for novel antibiotic alternatives. Its cyclobutyl-ethylamine backbone may also offer advantages in CNS-targeted therapies, aligning with the surge in neurodegenerative disease research.

From a synthetic chemistry perspective, the CAS No. 2228677-74-3 compound exemplifies modern strategies in scaffold hopping—a technique to optimize drug-like properties by modifying core structures. Its balanced lipophilicity, inferred from the cyclobutyl and triazole groups, suggests potential for improved bioavailability, a key parameter in medicinal chemistry workflows. Computational studies indicate possible interactions with enzymes like CYP450 isoforms, relevant to metabolic stability predictions.

In material science, the 1,2,4-triazole unit in this compound could contribute to coordination polymers or metal-organic frameworks (MOFs), given its chelating capability. This aligns with the demand for advanced materials in energy storage—a hot topic in sustainability circles. Patent databases reveal analogous structures being investigated for organic electronics, though specific applications for 2228677-74-3 remain proprietary.

Analytical characterization of 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine typically involves HPLC-MS and NMR spectroscopy, with fragmentation patterns of the ethylcyclobutyl segment providing diagnostic peaks. Stability studies under varying pH conditions are crucial, as the amine group may form salts to enhance solubility—a common query among formulation scientists.

Environmental fate assessments of such compounds are gaining traction, particularly regarding biodegradability and ecotoxicology. The triazole ring’s persistence in aquatic systems warrants scrutiny, echoing regulatory shifts toward green chemistry principles. Computational tools like QSAR models help predict these behaviors early in development.

For researchers sourcing CAS No. 2228677-74-3, purity thresholds (>98%) are critical, especially when investigating structure-activity relationships (SAR). Vendors often provide technical datasheets detailing residual solvents and heavy metal content—parameters emphasized in ICH guidelines. Storage recommendations usually specify inert atmospheres to protect the secondary amine from oxidation.

The compound’s nomenclature frequently appears in searches alongside terms like "triazole-based drug candidates 2024" or "small molecule modulators of protein-protein interactions", reflecting its relevance to cutting-edge therapeutics. Its IUPAC name complexity also drives queries about simplified chemical naming conventions, a common pain point for early-career chemists.

In conclusion, 2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutyl}ethan-1-amine represents a compelling case study in multi-functional molecular design. Its dual hydrogen-bond acceptor/donor capacity and conformational rigidity offer rich opportunities for innovation across disciplines, from precision medicine to smart materials—all while adhering to evolving safety and sustainability standards.